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Compound of Interest

Compound Name: Flupyrsulfuron

Cat. No.: B117110

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation, manufacturing,
and quality control of Flupyrsulfuron-methyl as water-dispersible granules (WDG). The
included protocols are intended to serve as a guide for the development and evaluation of this
herbicidal formulation.

Introduction to Flupyrsulfuron-methyl and WDG
Formulation

Flupyrsulfuron-methyl is a selective sulfonylurea herbicide used for the post-emergence
control of broadleaf weeds in cereal crops.[1] Its mode of action is the inhibition of the enzyme
acetolactate synthase (ALS), which is crucial for the biosynthesis of branched-chain amino
acids in plants.[2][3][4] Formulating Flupyrsulfuron-methyl as water-dispersible granules offers
several advantages, including reduced dust exposure for operators, ease of handling and
measurement, and good stability.[5] WDG formulations are designed to disintegrate and
disperse rapidly when added to water, forming a stable suspension for spray application.[6]

Physicochemical Properties of Flupyrsulfuron-methyil:
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Property Value Reference

Molecular Formula C15H14F3Ns07S PubChem CID 170354
Molecular Weight 465.4 g/mol PubChem CID 170354
Appearance Off-white to beige crystalline FAO/WHO Evaluation

solid

Water Solubility

Moderately soluble 1]
(Flupyrsulfuron-methyl-sodium)

Mode of Action: Inhibition of Acetolactate Synthase

(ALS)

Flupyrsulfuron-methyl targets

and inhibits the acetolactate synthase (ALS) enzyme, also

known as acetohydroxyacid synthase (AHAS).[2][7] This enzyme catalyzes the initial step in
the biosynthesis of the essential branched-chain amino acids: valine, leucine, and isoleucine.

[8][9][10] As these amino acids

are vital for protein synthesis and overall plant growth, the

inhibition of ALS leads to a deficiency in these amino acids, ultimately resulting in the cessation

of plant growth and death.[3][4]
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Caption: Flupyrsulfuron-methyl mode of action.

Formulation of Water-Dispersible Granules

A typical WDG formulation of Flupyrsulfuron-methyl includes the active ingredient, dispersing

agents, wetting agents, binders, and fillers. The following table provides an example

formulation based on a combination product.

Example Concentration

Component Function
(%)

Flupyrsulfuron-methyl-sodium Active Ingredient 7.5
Co-herbicide (e.g., ) ]

Active Ingredient 12.5
Mesosulfuron-methyl)
Alkylnaphthalene sulfonate ] )

Dispersing Agent 3.0
formaldehyde condensate
Calcium Lignosulfonate Dispersing Agent/Binder 3.0
Lauryl Sodium Sulfate Wetting Agent 2.0
Kaolin Filler/Carrier To 100

Source: Adapted from patent CN102792960A.[11]

Manufacturing Process for WDG

The manufacturing of Flupyrsulfuron-methyl WDG can be achieved through two primary

methods: spray drying and fluid bed agglomeration.

Spray Drying Method

This process involves the atomization of a slurry containing the active ingredient and other

formulants into a hot air stream, leading to the formation of dry, spherical granules.
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Caption: Spray drying workflow for WDG.
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Fluid Bed Agglomeration Method

In this method, a powder blend of the active ingredient and excipients is fluidized by a stream
of hot air while a binder solution is sprayed onto the powder, causing the particles to

agglomerate into granules.
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Caption: Fluid bed agglomeration workflow.
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Experimental Protocols for Quality Control

The following are key quality control tests for Flupyrsulfuron-methyl WDG formulations, based
on internationally recognized CIPAC methods.

Quality Control Test CIPAC Method Typical Specification
Dispersibility MT 174 Minimum 80%
Suspensibility MT 184 Minimum 60%
) Maximum 2% retained on a 75
Wet Sieve Test MT 185 ]
pm sieve
Persistent Foam MT 47.3 Maximum 60 mL after 1 minute
N Completely wetted in < 1
Wettability MT 53.3 )
minute
) ) o ) ] D50: 1-10 pm (primary
Particle Size Distribution Laser Diffraction )
particles)
Active Ingredient Content HPLC-UV 98-102% of labeled content

Protocol for Dispersibility Test (based on CIPAC MT 174)

» Objective: To determine the ease with which the WDG disperses in water.
o Apparatus: 250 mL beaker, magnetic stirrer, 250 mL measuring cylinder, oven.
» Procedure:
1. Add 100 mL of standard hard water to the beaker.
2. Start the magnetic stirrer to create a vortex.
3. Add a known weight of the Flupyrsulfuron-methyl WDG sample to the water.
4. Stir for 1 minute.

5. Immediately transfer the suspension to the 250 mL measuring cylinder.
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6. Make up the volume to 250 mL with standard hard water.

7. Allow to stand for 1 minute.

8. Carefully siphon off the top 225 mL (9/10ths) of the suspension.

9. Transfer the remaining 25 mL to a pre-weighed evaporating dish.
10. Evaporate to dryness in an oven.

11. Weigh the residue and calculate the percentage of dispersibility.

Protocol for Suspensibility Test (based on CIPAC MT
184)

o Objective: To determine the amount of active ingredient that remains suspended in water

after a specified time.
o Apparatus: 250 mL glass-stoppered measuring cylinder, water bath, suction tube.
e Procedure:

1. Prepare a suspension of the WDG in 250 mL of standard hard water in the measuring

cylinder at a concentration recommended for use.
2. Invert the cylinder 30 times and place it in a water bath at 30°C for 30 minutes.

3. After 30 minutes, carefully remove the top 225 mL of the suspension using the suction

tube.

4. Determine the concentration of Flupyrsulfuron-methyl in the remaining 25 mL by a
suitable analytical method (e.g., HPLC).

5. Calculate the suspensibility as a percentage of the initial concentration.

Protocol for Wet Sieve Test (based on CIPAC MT 185)

o Objective: To determine the amount of insoluble material in the WDG formulation.
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e Apparatus: 75 um sieve, wash bottle, beaker, oven.
e Procedure:
1. Weigh a sample of the WDG and prepare a suspension in water.
2. Pour the suspension through the 75 pm sieve.
3. Rinse the beaker and the sieve with water until the washings are clear.
4. Carefully wash the residue on the sieve into a pre-weighed beaker.
5. Dry the beaker and residue in an oven to a constant weight.

6. Calculate the percentage of material retained on the sieve.

Protocol for Persistent Foam Test (based on CIPAC MT
47.3)

¢ Objective: To assess the foaming tendency of the WDG upon dilution.
o Apparatus: 250 mL glass-stoppered measuring cylinder.
e Procedure:

1. Add 100 mL of standard hard water to the measuring cylinder.

2. Add a specified amount of the WDG sample.

3. Stopper the cylinder and invert it 30 times.

4. Place the cylinder on a flat surface and start a stopwatch.

5. Record the volume of foam after 1 minute.

Protocol for Determination of Active Ingredient Content

e Objective: To quantify the amount of Flupyrsulfuron-methyl in the WDG formulation.
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e Method: High-Performance Liquid Chromatography (HPLC) with UV detection.
e Procedure:
1. Accurately weigh a sample of the WDG.

2. Disperse the sample in a known volume of a suitable solvent (e.g., acetonitrile/water
mixture).

3. Filter the solution to remove any insoluble components.
4. Inject a known volume of the filtered solution into the HPLC system.

5. Quantify the Flupyrsulfuron-methyl content by comparing the peak area to that of a
certified reference standard.

Conclusion

The formulation of Flupyrsulfuron-methyl as water-dispersible granules provides an effective
and user-friendly herbicidal product. Careful control of the formulation components and
manufacturing process is essential to ensure the quality and performance of the final product.
The experimental protocols outlined above provide a framework for the comprehensive quality
control of Flupyrsulfuron-methyl WDG formulations, ensuring they meet the required
standards for efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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